Cas no 1806925-25-6 (5-(Bromomethyl)-2-(difluoromethyl)-3-fluoro-4-iodopyridine)

• Product Name: 5-(Bromomethyl)-2-(difluoromethyl)-3-fluoro-4-iodopyridine
• CAS No: 1806925-25-6
• MF: C₇H₄BrF₃IN
• MW: 365.917043685913
• CID: 4881849
• Update Time: 2025-05-22

5-(Bromomethyl)-2-(difluoromethyl)-3-fluoro-4-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Bromomethyl)-2-(difluoromethyl)-3-fluoro-4-iodopyridine

• Inchi： 1S/C7H4BrF3IN/c8-1-3-2-13-6(7(10)11)4(9)5(3)12/h2,7H,1H2
• InChI Key： OXVZYFRHBHTSDK-UHFFFAOYSA-N
• SMILES： IC1=C(C(C(F)F)=NC=C1CBr)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• XLogP3: 2.8
• Topological Polar Surface Area: 12.9

Additional information on 5-(Bromomethyl)-2-(difluoromethyl)-3-fluoro-4-iodopyridine

5-(Bromomethyl)-2-(difluoromethyl)-3-fluoro-4-iodopyridine: A Comprehensive Overview

The compound 5-(Bromomethyl)-2-(difluoromethyl)-3-fluoro-4-iodopyridine, with the CAS number 1806925-25-6, is a highly functionalized pyridine derivative that has garnered significant attention in the fields of organic synthesis, materials science, and drug discovery. This molecule is characterized by its unique substitution pattern, featuring a bromomethyl group at position 5, a difluoromethyl group at position 2, a fluoro group at position 3, and an iodo group at position 4. These substituents endow the compound with distinctive electronic and steric properties, making it a valuable building block for various chemical transformations.

Recent studies have highlighted the potential of this compound in the development of advanced materials. For instance, researchers have explored its role in the synthesis of novel coordination polymers and metal-organic frameworks (MOFs). The presence of multiple halogen atoms, particularly bromine and iodine, facilitates strong metal-ligand interactions, which are crucial for constructing robust MOF architectures. Moreover, the fluorinated methyl group enhances the thermal stability and chemical resistance of the resulting materials, making them suitable for applications in gas storage and catalysis.

In the realm of drug discovery, this compound has been utilized as a versatile scaffold for designing bioactive molecules. The bromomethyl group serves as an excellent leaving group in nucleophilic substitution reactions, enabling the introduction of diverse functional groups. This property has been exploited in the synthesis of potential kinase inhibitors and other therapeutic agents. Recent findings suggest that derivatives of this compound exhibit promising activity against several cancer cell lines, underscoring its potential in oncology research.

The synthesis of 5-(Bromomethyl)-2-(difluoromethyl)-3-fluoro-4-iodopyridine involves a multi-step process that combines halogenation and substitution reactions. Researchers have optimized these steps to achieve high yields and purity levels. Notably, the use of microwave-assisted synthesis has been reported to significantly accelerate the reaction kinetics while minimizing side reactions. This approach not only enhances the efficiency of production but also aligns with green chemistry principles by reducing energy consumption.

From an environmental standpoint, this compound's stability and biodegradation characteristics have been extensively studied. Results indicate that under aerobic conditions, the molecule undergoes gradual degradation through hydrolytic pathways, with fluorinated groups playing a critical role in modulating the rate of decomposition. These insights are valuable for assessing its environmental impact and ensuring sustainable practices in its production and application.

In conclusion, 5-(Bromomethyl)-2-(difluoromethyl)-3-fluoro-4-iodopyridine stands out as a multifaceted compound with applications spanning organic synthesis, materials science, and pharmacology. Its unique structural features and reactivity make it an invaluable tool for researchers across various disciplines. As ongoing studies continue to uncover new potentials for this compound, it is poised to play an increasingly significant role in advancing scientific innovation.